Cas no 102439-26-9 (2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-)

• Product Name: 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
• CAS No: 102439-26-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 125074
• Update Time: 2024-03-05

2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-
• 2-Pentalenecarboxamide,1,2,3,4,5,6-hexahydro-(6CI)
• Amid der Bicyclo<3.3.0>octen-(1 od.1,5)-carbonsaeure-(3)

• Inchi： 1S/C9H13NO/c10-9(11)8-4-6-2-1-3-7(6)5-8/h8H,1-5H2,(H2,10,11)
• InChI Key： SEGFZUUDMOAOBU-UHFFFAOYSA-N
• SMILES： C1C2=C(CCC2)CC1C(N)=O

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• PSA: 43.09